Cas no 2229297-55-4 (3-(1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229297-55-4
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5974635
• PubChem ID: 165617928
• Update Time: 2025-08-03

3-(1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1817521
• 2229297-55-4

• Inchi： 1S/C8H13N3/c1-8(2)6(7(8)9)5-3-10-4-11-5/h3-4,6-7H,9H2,1-2H3,(H,10,11)
• InChI Key： BPSGFMXOFYWEHW-UHFFFAOYSA-N
• SMILES： NC1C(C2=CN=CN2)C1(C)C

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine

Professional Introduction to 3-(1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229297-55-4)

3-(1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229297-55-4, has garnered attention due to its potential applications in drug development and molecular research. The molecular structure of this compound consists of a cyclopropane ring substituted with a dimethyl group at the 2-position and an imidazole ring at the 1-position, which contributes to its distinct chemical behavior and reactivity.

The cyclopropane moiety in 3-(1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine is a key feature that influences its pharmacological properties. Cyclopropane rings are known for their high ring strain, which can lead to unique interactions with biological targets. This strain can be exploited to enhance binding affinity and selectivity, making such compounds valuable in the design of novel therapeutic agents. The dimethyl substitution at the 2-position further modulates the electronic and steric environment of the cyclopropane ring, influencing its overall reactivity and biological activity.

The imidazole ring in this compound is another critical structural element. Imidazole derivatives are widely recognized for their biological significance, particularly in medicinal chemistry. They are found in numerous bioactive molecules, including antifungal agents, antiviral drugs, and cardiovascular medications. The presence of the imidazole ring in 3-(1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine suggests potential interactions with biological receptors and enzymes, which could be leveraged for therapeutic purposes.

Recent research in the field of pharmaceutical chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles such as imidazole are favored due to their ability to mimic natural biomolecules and their diverse chemical functionalities. The combination of a cyclopropane ring and an imidazole moiety in 3-(1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine presents a promising scaffold for developing new drugs with enhanced efficacy and reduced side effects.

In vitro studies have demonstrated that derivatives of this compound exhibit interesting pharmacological properties. For instance, some analogs have shown potential as kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The unique structural features of 3-(1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine, particularly the cyclopropane-imidazole core, may facilitate selective binding to target proteins without significant off-target effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for modifications at various positions, enabling the exploration of different pharmacological profiles.

The potential applications of 3-(1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine extend beyond traditional drug development. It has shown promise in materials science as well, particularly in the design of novel polymers and functional materials. The rigid structure provided by the cyclopropane ring can contribute to enhanced material stability and mechanical properties.

The growing interest in this compound is also driven by its versatility in medicinal chemistry. Researchers are exploring various derivatives to optimize its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. These efforts aim to translate promising preclinical findings into effective clinical therapies.

The future direction of research on 3-(1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine includes further investigation into its mechanism of action and potential therapeutic applications. Collaborative efforts between academia and industry are essential to accelerate the discovery process and bring new treatments to patients who need them most.

In conclusion, 3-(1H-imidazol-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229297-55-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for drug development, while its diverse chemical functionalities offer opportunities for innovation across multiple scientific disciplines.